BENG“@ Safety Operating Guide

Check Availability & Pricing

Safeguarding Your Laboratory: Proper Disposal
Procedures for BOLD-100

Author: BenchChem Technical Support Team. Date: April 2026

Compound of Interest
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Get Quote
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For researchers, scientists, and drug development professionals, ensuring a safe laboratory
environment is paramount. This guide provides essential safety and logistical information for
the proper disposal of BOLD-100, a ruthenium-based anti-cancer therapeutic. Adherence to
these procedures is critical for operational safety and regulatory compliance.

Immediate Safety and Handling Protocols

Before beginning any procedure involving BOLD-100, it is crucial to be familiar with its hazard
profile. According to its Safety Data Sheet (SDS), BOLD-100 is classified as harmful if
swallowed, causes skin and serious eye irritation, and may cause respiratory irritation[1].

Personal Protective Equipment (PPE): Always wear appropriate personal protective equipment
when handling BOLD-100. This includes:

o Eye Protection: Safety goggles with side-shields[1].
o Hand Protection: Protective gloves[1].

» Skin and Body Protection: Impervious clothing to prevent skin contact[1].
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» Respiratory Protection: A suitable respirator should be used to avoid inhalation of dust or
aerosols[1].

Engineering Controls: Work with BOLD-100 should be conducted in a well-ventilated area,
preferably within a chemical fume hood. An accessible safety shower and eyewash station are
mandatory in the vicinity of the handling area[1].

Storage and Spill Management

Proper storage is essential to maintain the integrity of BOLD-100 and prevent accidental
exposure.

Condition Specification Source

4°C, sealed in a cool, well-
Storage Temperature ] [1]
ventilated area.

-80°C for 6 months; -20°C for 1
In Solvent month (sealed, away from [1]

moisture).

) Keep away from direct sunlight
Light and Heat _ [1]
and sources of ignition.

In the event of a spill:
o Evacuate personnel from the immediate area[1].
o Ensure adequate ventilation[1].

o Wearing full PPE, absorb spills with an inert, finely-powdered liquid-binding material such as
diatomite or universal binders[1]. Do not use combustible materials like sawdust[2][3].

e Collect the contaminated material into a suitable, labeled waste container[1].

o Decontaminate the spill surface and any affected equipment by scrubbing with alcohol[1].
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» Dispose of all contaminated materials as hazardous waste in accordance with local
regulations[1].

Step-by-Step Disposal Procedure

The disposal of BOLD-100 and its containers must be treated as special waste and handled in
strict accordance with local, state, and federal regulations[1][4].

o Waste Identification and Segregation:

o Identify all waste streams containing BOLD-100, including unused product, contaminated
labware (e.g., vials, pipette tips), and spill cleanup materials.

o Segregate BOLD-100 waste from other laboratory waste to prevent accidental reactions.
» Containerization:

o Place all BOLD-100 waste into a designated, leak-proof, and clearly labeled hazardous
waste container.

o The label should include "Hazardous Waste," the name "BOLD-100," and any other
information required by your institution's environmental health and safety (EHS)
department.

o Storage of Waste:

o Store the sealed hazardous waste container in a designated, secure, and well-ventilated
secondary containment area while awaiting pickup.

o This area should be away from incompatible materials.
¢ Arranging for Disposal:

o Contact your institution's EHS department or a licensed hazardous waste disposal
contractor to arrange for the collection and disposal of the BOLD-100 waste.

o Provide the waste contractor with the Safety Data Sheet for BOLD-100.
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e Documentation:

o Maintain a detailed record of the amount of BOLD-100 disposed of and the date of
disposal, in accordance with your institution's policies and regulatory requirements.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the proper disposal of BOLD-
100.
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Caption: BOLD-100 Disposal Workflow.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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